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Compound of Interest

Compound Name: Aspterric acid

Cat. No.: B15594998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Aspterric acid. The following procedural guidance is intended to ensure the safe handling and

disposal of this compound in a laboratory setting.

I. Immediate Safety and Handling Precautions
Conflicting information exists regarding the hazards of Aspterric acid. While some suppliers

classify it as a non-hazardous substance, others identify it as a skin, eye, and respiratory

irritant[1]. Therefore, it is crucial to handle Aspterric acid with caution, adhering to the

following personal protective equipment (PPE) guidelines:

Hand Protection: Wear protective gloves.

Eye Protection: Use safety goggles with side-shields.

Skin and Body Protection: Wear an impervious lab coat or apron.

Respiratory Protection: Use a suitable respirator, especially when handling the powder form,

to avoid inhaling dust.

Always work in a well-ventilated area, preferably within a fume hood, to minimize exposure. An

accessible safety shower and eye wash station should be readily available[1][2].
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II. Data Presentation: Physicochemical Properties of
Aspterric Acid
The following table summarizes the known quantitative data for Aspterric acid for easy

reference.

Property Value Source

Molecular Formula C₁₅H₂₂O₄ [3][4][5]

Molecular Weight 266.3 g/mol [3][4][5]

Appearance White solid/powder [1][6][7]

Solubility
Soluble in DMSO, Methanol, or

Ethanol. Insoluble in hexane.
[1][5][6]

Storage Temperature
Long-term: -20°C; Short-term:

+4°C
[1][6]

Stability
Stable under recommended

storage conditions.
[2]

III. Experimental Protocols: Spill Cleanup and
Disposal
The following protocols provide detailed methodologies for managing Aspterric acid spills and

disposing of unused material.

A. Small Spill Cleanup Protocol (Solid Powder)

Restrict Access: Cordon off the area of the spill to prevent cross-contamination.

Wear Appropriate PPE: Don the recommended personal protective equipment as outlined in

Section I.

Contain the Spill: Gently cover the spill with an inert absorbent material, such as vermiculite

or sand, to prevent the powder from becoming airborne. Avoid raising dust.
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Collect the Material: Carefully scoop the mixture into a clearly labeled, sealable waste

container.

Decontaminate the Area: Wipe the spill area with a cloth dampened with alcohol, followed by

soap and water.

Dispose of Waste: The sealed container with the collected Aspterric acid and absorbent

material should be treated as chemical waste and disposed of through a licensed disposal

company[6].

B. Disposal of Unused Aspterric Acid

Disposal of unused Aspterric acid should be handled by a licensed professional waste

disposal service. Do not attempt to dispose of this chemical down the drain or in regular trash.

C. Neutralization of Aspterric Acid Solutions (for potential treatment before disposal)

While specific neutralization protocols for Aspterric acid are not readily available, a general

procedure for neutralizing acidic solutions can be followed with extreme caution. This should

only be performed by trained personnel.

Prepare a Basic Solution: Prepare a dilute solution of a weak base, such as 5% sodium

bicarbonate (baking soda) in water.

Slowly Add Base: In a well-ventilated fume hood, slowly add the basic solution to the

Aspterric acid solution while stirring continuously. Be aware that this reaction may generate

heat and/or gas.

Monitor pH: Periodically check the pH of the solution using pH paper or a calibrated pH

meter. Continue adding the basic solution until the pH is neutral (between 6.0 and 8.0).

Dispose of Neutralized Solution: The neutralized solution should be collected in a labeled

waste container and disposed of according to local regulations, typically through a licensed

chemical waste disposal company.

IV. Mandatory Visualization: Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Aspterric acid.
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Click to download full resolution via product page

Caption: Aspterric Acid Disposal Decision Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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